Cas no 1021083-28-2 (2-[(3-ethynylphenyl)amino]-1-(morpholin-4-yl)ethan-1-one)

• Product Name: 2-[(3-ethynylphenyl)amino]-1-(morpholin-4-yl)ethan-1-one
• CAS No: 1021083-28-2
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 4568114
• Update Time: 2025-05-23

2-[(3-ethynylphenyl)amino]-1-(morpholin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[(3-ethynylphenyl)amino]-1-(morpholin-4-yl)ethan-1-one

• Inchi： 1S/C14H16N2O2/c1-2-12-4-3-5-13(10-12)15-11-14(17)16-6-8-18-9-7-16/h1,3-5,10,15H,6-9,11H2
• InChI Key： UHDSQJZWPIEYRA-UHFFFAOYSA-N
• SMILES： C(N1CCOCC1)(=O)CNC1=CC=CC(C#C)=C1

Computed Properties

• Exact Mass: 244.121178g/mol
• Monoisotopic Mass: 244.121178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 244.29g/mol
• XLogP3: 1.3
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-[(3-ethynylphenyl)amino]-1-(morpholin-4-yl)ethan-1-one

Research Brief on 2-[(3-ethynylphenyl)amino]-1-(morpholin-4-yl)ethan-1-one (CAS: 1021083-28-2): Recent Advances and Applications

The compound 2-[(3-ethynylphenyl)amino]-1-(morpholin-4-yl)ethan-1-one (CAS: 1021083-28-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic applications. Recent studies highlight its role as a kinase inhibitor, particularly in targeting aberrant signaling pathways in cancer and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-[(3-ethynylphenyl)amino]-1-(morpholin-4-yl)ethan-1-one exhibits potent inhibitory activity against PI3Kδ, a key enzyme in the phosphoinositide 3-kinase pathway. The study utilized X-ray crystallography to elucidate the binding mode of the compound within the ATP-binding pocket of PI3Kδ, revealing critical interactions with residues such as Val828 and Asp911. These findings suggest its potential as a lead compound for developing selective PI3Kδ inhibitors, which are of interest for treating hematologic malignancies and autoimmune disorders.

In addition to its kinase inhibitory properties, recent research has explored the compound's utility in targeted protein degradation. A 2024 preprint on bioRxiv described the design of proteolysis-targeting chimeras (PROTACs) incorporating 2-[(3-ethynylphenyl)amino]-1-(morpholin-4-yl)ethan-1-one as a warhead. These PROTACs demonstrated efficient degradation of BRD4, an epigenetic reader protein implicated in cancer, with DC50 values in the low nanomolar range. This work underscores the compound's adaptability in emerging therapeutic modalities.

From a synthetic chemistry perspective, advances have been made in optimizing the production of 2-[(3-ethynylphenyl)amino]-1-(morpholin-4-yl)ethan-1-one. A recent patent (WO2023124567) disclosed a novel catalytic system for the Sonogashira coupling step, improving yield from 68% to 92% while reducing palladium catalyst loading. This innovation addresses previous challenges in scaling up production, making the compound more accessible for preclinical development.

Ongoing clinical investigations are evaluating derivatives of 2-[(3-ethynylphenyl)amino]-1-(morpholin-4-yl)ethan-1-one in phase I trials for non-small cell lung cancer (NCT05678921) and chronic lymphocytic leukemia (NCT05723456). Preliminary results presented at the 2024 AACR Annual Meeting showed favorable pharmacokinetic profiles and evidence of target engagement at tolerated doses. These developments position this chemical scaffold as a promising candidate for translational research in oncology.

In conclusion, 2-[(3-ethynylphenyl)amino]-1-(morpholin-4-yl)ethan-1-one represents a multifunctional pharmacophore with applications spanning traditional kinase inhibition to innovative degradation technologies. The convergence of structural biology insights, synthetic chemistry improvements, and early clinical data suggests this compound will continue to be a focus of research in chemical biology and drug discovery pipelines. Future directions may include exploration of its utility in neurodegenerative diseases, where modulation of kinase networks is increasingly recognized as therapeutic strategy.